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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of phosphorus-sulfur cage molecules,
a fascinating class of inorganic compounds with diverse structures and reactivity. This
document details their synthesis, characterization, and properties, with a focus on providing
practical experimental protocols and clearly presented data for researchers in chemistry and
drug development.

Introduction to Phosphorus-Sulfur Cage Molecules

Phosphorus sulfides are a family of inorganic compounds composed of phosphorus and sulfur.
[1] These molecules form cage-like structures derived from the tetrahedral geometry of white
phosphorus (P4), with sulfur atoms inserted into P-P bonds or attached as exocyclic atoms.[2]
The general formula for many of these compounds is P4Sn (where n can range from 3 to 10).[2]

These compounds are notable for their rich structural diversity and varied chemical reactivity.
Their applications range from traditional uses, such as in the production of "strike-anywhere"
matches (P4Ss), to vital roles in modern organic synthesis as powerful thionating agents.[3][4]
For instance, phosphorus pentasulfide (P4S10) is a key reagent in the synthesis of Lawesson's
reagent, which is widely used to convert carbonyl compounds into thiocarbonyls.[5][6] The
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unique structures and reactivity of phosphorus-sulfur cages also make them of interest in
materials science and as precursors to organothiophosphorus compounds.[1]

This guide will focus on the synthesis, structure, and properties of several key phosphorus-
sulfur cage molecules, providing detailed experimental protocols for their preparation and
characterization.

Key Phosphorus-Sulfur Cage Molecules: Synthesis
and Properties

This section details the synthesis, physical and structural properties of the most well-
characterized phosphorus-sulfur cage molecules.

Tetraphosphorus Trisulfide (P4Ss3)

Tetraphosphorus trisulfide, also known as phosphorus sesquisulfide, is one of the most
commercially significant phosphorus sulfides.[3] It is a yellow crystalline solid known for its use
in "strike-anywhere" matches due to its low ignition temperature.[3][4]

Physical and Chemical Properties:
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Property Value Reference
Molecular Formula P4Ss [3]
Molar Mass 220.093 g/mol [3]
Yellow, yellow-green, or gray
Appearance _ [3]
solid
Density 2.08 g/cm?3 [3]
Melting Point 172.5°C [3]
Boiling Point 408 °C [3]
N Soluble in carbon disulfide and
Solubility [3]
benzene.

Orthorhombic crystal structure
Structure ] [3]
with Csv symmetry.

P-S Bond Length 2.090 A [3]

P-P Bond Length 2.235 A [3]

Molecular Structure of P4Ss:

Molecular structure of Tetraphosphorus Trisulfide (P4Ss).

Tetraphosphorus Tetrasulfide (a-P4S4 and B-P4Sa)

Tetraphosphorus tetrasulfide exists as two isomers, a-P4Sa and [3-P4Sa.[7] These can be
synthesized from the corresponding isomers of P4Ssl2 by reaction with (MesSn)2S.[7][8] The a-
iIsomer possesses D2d molecular symmetry in its crystalline form.[7]

Physical and Chemical Properties:
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Property 0-P4Sa B-P4Sa Reference
Molecular Formula P4Sa P4Sa [7]
) From a-P4Sslz and From B-P4Ssl2 and
Synthesis [718]
(MesSn)2S (MesSn)2S
Crystal Symmetry Dad - [7]

Molecular Structure of a-PaSas:

Molecular structure of a-Tetraphosphorus Tetrasulfide (0-PaSa).

Tetraphosphorus Pentasulfide (P4Ss)

P4Ss is another phosphorus sulfide cage molecule. It can be synthesized by the reaction of
P4Ss with sulfur in carbon disulfide, catalyzed by iodine.[2]

Physical and Chemical Properties:

Property Value Reference

Molecular Formula P4Ss [2]

i P4Ss + S (in CS2, with I2
Synthesis [2]
catalyst)

Molecular Structure of P4Ss:
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Anisole

Reflux in Toluene/Xylene

Lawesson's Reagent H2S (byproduct)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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